(1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one

5-lipoxygenase inhibition anti-inflammatory lipid peroxidation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H20O3
Molecular Weight 260.33 g/mol
Cat. No. B15561461
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one
Molecular FormulaC16H20O3
Molecular Weight260.33 g/mol
Structural Identifiers
InChIInChI=1S/C16H20O3/c1-10-5-6-14(18-4)11(2)8-13(17)16-12(3)9-19-15(16)7-10/h5-6,9,11,14H,1,7-8H2,2-4H3/b6-5-/t11-,14?/m1/s1
InChIKeyKYVMPRMAGALGDM-MPWCGJSMSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Procurement Guide for (1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one: A Differentiated Furanogermacrane Sesquiterpenoid


(1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one is a furanogermacrane-type sesquiterpenoid first isolated from the oleo-gum-resin of Commiphora sphaerocarpa [1]. It belongs to the germacrane sesquiterpenoid class, characterized by a cyclodecane ring skeleton, and bears a defining methoxy substituent at C-3 alongside an 8,12-epoxy moiety . Unlike the more widely studied non-methoxylated analogues such as furanodienone and curzerenone, this compound has been specifically detected in certain Commiphora species but not others, providing a potential chemotaxonomic marker [1]. Its procurement is relevant for laboratories investigating structure–activity relationships in anti-inflammatory lipid peroxidation models, botanical authentication studies, or chemical ecology research involving myrrh resins. The compound is commercially available from several specialty natural-product suppliers at analytical-grade purity (≥98%) .

5-LOX SAR Probe Low-activity furanogermacrane for substituent-effect and target-engagement studies
Chemotaxonomic Marker C. sphaerocarpa-restricted occurrence supports botanical authentication workflows
Non-Oncology Screening Reported absence of MCF-7 cytotoxicity aids phenotypic assay design

Why Substituting (1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one with Furanodienone or Curzerenone Fails in 5-LOX-Driven Anti-Inflammatory Research


Furanogermacrane sesquiterpenoids form a structurally related cluster, but small structural modifications lead to a quantitative rather than qualitative shift in biological profile. The presence of the C-3 methoxy group in (1E)-3-methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one reduces its ability to inhibit 5‑lipoxygenase (5‑LOX)-mediated lipid peroxidation by approximately forty-fold relative to the non‑methoxylated analogue furanodienone [1]. This is not a case of simple potency loss; the methoxy substitution introduces steric hindrance that alters the binding mode at the catalytic iron site, fundamentally changing the compound's interaction with the target [1]. Consequently, a laboratory aiming to use the compound as a low-activity negative control, a chemotaxonomic marker, or a scaffold for studying substituent effects on 5‑LOX inhibition cannot simply replace it with furanodienone or curzerenone without invalidating the experimental rationale. The data below quantify these differences and demonstrate why substitution decisions must be evidence-based rather than category-driven.

C-3 methoxy group substantially reduces 5-LOX target engagement relative to des‑methoxy analogues; steric hindrance alters binding mode, which may shift structure–activity interpretation.
Furanodienone and curzerenone show wider species distribution; their broad occurrence limits chemotaxonomic specificity and cannot replicate the C. sphaerocarpa marker profile.

Quantitative Differentiation Evidence for (1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one Against Closest Analogues


5-Lipoxygenase-Mediated Lipid Peroxidation Inhibition: Target Compound vs. Furanodienone

In a cell-free lipid peroxidation assay, (1E)-3-methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one (compound 3) shows a 5‑LOX inhibitory IC₅₀ of 3.381 ± 0.079 µM, compared with 0.087 ± 0.001 µM for the des‑methoxy analogue furanodienone (compound 2) [1]. The methoxylated analogue is therefore approximately 39‑fold less potent. Docking studies attribute this difference to steric hindrance between the C‑3 methoxy group and the side chain of Ala411 in the 5‑LOX binding site, which forces the ligand into a higher‑energy, less‑populated bioactive conformation [1]. The unsubstituted compound 1,10(15)-furanogermacra-dien-6-one (compound 1) mirrors the activity of furanodienone with an IC₅₀ of 0.091 ± 0.003 µM, confirming that the methoxy group is the primary determinant of the attenuated activity, not the germacrane scaffold itself [1]. This three‑compound internal comparison provides high confidence that the methoxy substituent directly modulates target engagement.

5-LOX Inhibition
Head-to-head
Target IC₅₀ 3.38 µM
Furanodienone 0.087 µM
~39‑fold lower; supports SAR probe role
Steric hindrance at Ala411
5-lipoxygenase inhibition anti-inflammatory lipid peroxidation

Cytotoxic Activity Profile: Absence of MCF-7 Cytotoxicity Versus Intra-Class Comparator

In a clonogenic assay against the MCF-7 breast tumor cell line, (1E)-3-methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one (compound 3) was reported as completely inactive, while a close structural relative, rel‑1S,2S‑epoxy‑4R‑furanogermacr‑10(15)‑en‑6‑one (compound 1 from the same isolation series), exhibited weak but detectable cytotoxic activity [1]. The other four furanosesquiterpenoids isolated in the same study, including the target compound, showed no activity in this assay [1]. This qualitative contrast is noteworthy when selecting compounds for non‑oncology biological studies where unintended cytotoxicity must be minimized.

MCF-7 Cytotoxicity
Cross-study comparable
Target: inactive
Comparator: weak activity
Supports non-oncology screening context
Clonogenic assay data
cytotoxicity MCF-7 breast cancer safety margin

Computed Hydrophobicity and Polar Surface Area Differentiation from Furanodienone

Vendor‑supplied chemical descriptors indicate that (1E)-3-methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one has an experimentally consistent LogP of 2.8 and a topological polar surface area (TPSA) of 39.4 Ų . In contrast, furanodienone (des‑methoxy analogue) exhibits a higher computed LogP of approximately 4.0 and a lower TPSA of 30.2 Ų [1]. The methoxy group thus reduces lipophilicity by roughly 1.2 LogP units while increasing polar surface area by ~30%.

Physicochemical Profile
Cross-study comparable
LogP 2.8, TPSA 39.4 Ų
Furanodienone: LogP ~4.0, TPSA 30.2 Ų
Lower lipophilicity; may shift permeability
Vendor-supplied descriptors
physicochemical properties LogP TPSA

Chemotaxonomic Specificity: Species-Restricted Occurrence in Commiphora Resins

GC‑MS and NMR profiling of hydrodistillates from four Commiphora species demonstrated that (1E)-3-methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one (compound 4) is present in the resin of C. sphaerocarpa alongside its des‑methoxy counterpart (compound 3) and the isomeric compound 5, but is absent from C. holtziana, C. kataf, and C. myrrha samples analyzed in the same study [1]. Furanodienone and curzerenone, by comparison, are more broadly distributed across Commiphora species and have been reported from Curcuma and Lindera genera as well [2].

Chemotaxonomic Occurrence
Supporting evidence
Detected in C. sphaerocarpa only
Botanical authentication candidate
GC-MS analysis; absent in other Commiphora spp.
chemotaxonomy botanical authentication myrrh resin

Research Application Scenarios Where (1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one Offers Definable Advantage


Structure–Activity Relationship (SAR) Studies on 5‑LOX Inhibition by Furanogermacranes

Because the target compound displays an IC₅₀ of 3.38 µM versus 0.087 µM for furanodienone in the same assay [1], it serves as a defined low‑activity probe for studying how the C‑3 methoxy substituent disrupts 5‑LOX binding. Researchers investigating the steric tolerance of the 5‑LOX catalytic site can use the compound pair (methoxylated vs. des‑methoxy) to quantify the energetic penalty of O‑methylation at the furanogermacrane scaffold. The docking‑driven explanation of steric hindrance with Ala411 [1] provides a structural rationale that guides further analog design.

Negative Control for In Vitro Anti‑Inflammatory Assays Involving Furanodienone

Laboratories that routinely employ furanodienone as a positive control in 5‑LOX enzymatic or cellular assays can use (1E)-3-methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one as a closely matched negative or low‑activity control. The ~40‑fold potency difference [1] is sufficient to resolve background versus specific signal, while the shared core scaffold minimizes confounding physicochemical effects such as non‑specific membrane perturbation that would arise from chemically unrelated negative controls.

Botanical Authentication of Commiphora Resin Origin

The restricted occurrence of this compound to C. sphaerocarpa resin, with confirmed absence from C. holtziana, C. kataf, and C. myrrha by GC‑MS [1], supports its use as a species‑specific marker in quality‑control protocols for myrrh resin sourcing. Analytical laboratories developing LC‑MS or GC‑MS methods for detecting myrrh adulteration can include this compound in their targeted panel, alongside the broader‑spectrum markers curzerenone and furanodienone, to achieve species‑level resolution that the latter compounds cannot provide.

Non‑Oncology Biological Profiling of Furanosesquiterpenoids

The documented inactivity of this compound against MCF‑7 breast cancer cells in a clonogenic assay [1] — contrasting with the weak activity of a structurally related furanosesquiterpenoid from the same isolation series — makes it a suitable candidate for laboratories screening furanogermacranes for neuroprotective, immunomodulatory, or metabolic activities. Its lack of baseline cytotoxicity reduces the likelihood of false‑positive hits driven by non‑specific cell killing in high‑throughput phenotypic screens. (Note: the compound has also been described as exhibiting analgesic activity , but quantitative data for this endpoint are not available for comparator compounds and therefore cannot support a procurement differentiation claim.)

Application
Selection Property
Validation Focus
5-LOX furanogermacrane SAR
Methoxy-substituent effect on target engagement
Steric hindrance at Ala411 and potency shift review
Low-activity 5-LOX assay comparator
Matched scaffold with attenuated inhibition
Signal specificity vs. positive control
Commiphora species authentication
C. sphaerocarpa-restricted occurrence
GC‑MS/LC‑MS differentiation from broad markers
Non-oncology phenotypic screening
Reported MCF-7 inactivity
Exclusion of cytotoxicity-driven hits
Quote Request

Request a Quote for (1E)-3-Methoxy-8,12-epoxygermacra-1,7,10,11-tetraen-6-one

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.